7-Fluoro-1-(4-fluorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-fluoro-1-(4-fluorophenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20F2N2O4/c24-15-3-1-14(2-4-15)20-19-21(28)17-13-16(25)5-6-18(17)31-22(19)23(29)27(20)8-7-26-9-11-30-12-10-26/h1-6,13,20H,7-12H2
• InChI Key: UHZBYTRTPJAJCO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=C(C=C5)F
• Molecular Formula: C23H20F2N2O4
• Molecular Weight: 426.4 g/mol

Description

7-Fluoro-1-(4-fluorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H20F2N2O4 and its molecular weight is 426.42. The purity is usually 95%.
BenchChem offers high-quality 7-Fluoro-1-(4-fluorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Fluoro-1-(4-fluorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Light-Emitting Diode (OLED) Applications

Novel derivatives, particularly those involving fluorine and morpholino groups, have been designed for OLED applications. These compounds are structured to enhance red-emission properties and are synthesized to improve device performance through specific molecular design, demonstrating the potential of fluoro-substituted compounds in electronic applications (Luo et al., 2015).

Fluoride Ion Sensing

Compounds bearing electron-withdrawing groups, similar in structure to the target compound, have been developed as effective fluoride ion sensors. These sensors can detect fluoride ions in organic solvents, showcasing significant changes in color and electrochemical properties upon binding. Such characteristics indicate the utility of fluorine-containing compounds in environmental and biological sensing applications (Ghosh et al., 2004).

Photophysical Studies

Soluble derivatives of similar compounds have been studied for their absorption and fluorescence properties across different solvents. The investigation into solvatochromism and fluorescence quantum yields contributes to understanding the photophysical behaviors of these compounds, highlighting their potential in optoelectronic and photonic applications (Lun̆ák et al., 2011).

Synthesis and Biological Activity

Research into pyrimidine derivatives linked with morpholinophenyl groups has revealed significant larvicidal activity against various larval stages. This suggests that fluoro-substituted compounds can play a crucial role in developing new pesticides or insecticides with enhanced effectiveness and specificity (Gorle et al., 2016).